Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21349471 (17|A)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile 106111-42-6 C20H25NO2
VC21349436 4-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile 112809-25-3 C10H8N4
VC21345214 Cefditoren 117467-28-4 C19H18N6O5S3
VC21345094 N6-Cyclopropyl-9H-purine-2,6-diamine 120503-69-7 C8H10N6
VC21345169 Losartan Potassium 124750-99-8 C22H22ClKN6O
VC21348925 Delmadinone Acetate 13698-49-2 C23H27ClO4
VC21349734 Benzyl (3-fluoro-4-morpholinophenyl)carbamate 168828-81-7 C18H19FN2O3
VC21345038 2-sec-Butyl-4-(4-(4-(4-methoxyphenyl)piperazin-1-yl)phenyl)-2H-1,2,4-triazol-3(4H)-one 252964-68-4 C23H29N5O2
VC21349169 Diacetamate 2623-33-8 C10H11NO3
VC21349153 N-Dechloroethyl Cyclophosphamide 36761-83-8 C5H12ClN2O2P
VC21345089 7alpha-Thiomethylspironolactone 38753-77-4 C23H32O3S
VC21349742 24,25-Dihydroxyvitamin D3 40013-87-4 C27H44O3
VC21352642 HCTZ-CH2-HCTZ 402824-96-8 C15H16Cl2N6O8S4
VC21344439 4-Hydroxybutyl methanesulfonate 42729-95-3 C5H12O4S
VC21344430 5-(2-Chlorobenzyl)-thieno[3,2-c]pyridinium Chloride 53885-64-6 C14H11Cl2NS
VC21345023 Gibberellin A5 561-56-8 C19H22O5
VC21352626 Oxindole 59-48-3 C8H7NO
VC21349858 Benzo[a]pyrene-7,8-dione 65199-11-3 C20H10O2
VC21348933 (1R,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol 65445-14-9 C27H44O2
VC21345126 2,7-Dichloro-alpha-[(dibutylamino)methyl]-9H-fluorene-4-methanol 69759-61-1 C23H29Cl2NO
VC21352629 7-Fluoro-4-methyl-3,4-dihydro-1H-benzo[E][1,4]diazepine-2,5-dione 78755-80-3 C10H9FN2O2
VC21345183 Captopril bromo analog 80629-35-2 C9H14BrNO3
VC21345017 Pheniramine 86-21-5 C16H20N2
VC21352636 (2R,3S)-3-(tert-Butoxycarbonyl)amino-1,2-epoxy-4-phenylbutane 98760-08-8 C15H21NO3
VC21344449 4'-Hydroxyacetophenone 99-93-4 C8H8O2